Cas no 7558-94-3 (Butanal, 2,3,4-trihydroxy-)

Butanal, 2,3,4-trihydroxy- structure

Butanal, 2,3,4-trihydroxy- structure

Product Name:Butanal, 2,3,4-trihydroxy-

CAS No:7558-94-3

MF:C₄H₈O₄

MW:120.103921890259

CID:539298

PubChem ID:101561

Update Time:2025-04-19

Butanal, 2,3,4-trihydroxy- Chemical and Physical Properties

Names and Identifiers

- Butanal, 2,3,4-trihydroxy-
- erythrose
- FT-0773613
- NS00032729
- SCHEMBL799754
- Butanal, 2,3,4-trihydroxy-, (2R,3R)-
- 2,3,4-trihydroxybutanal
- CHEMBL25834
- DTXSID20862748
- FT-0624521
- 09BAE02E-97B2-420F-8EB4-61093C12E314
- Aldotetroses
- 7558-94-3
- tetrose
- FT-0773547
- FT-0627796
- Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2
- InChI Key： YTBSYETUWUMLBZ-UHFFFAOYSA-N
- SMILES： OC(CO)C(C=O)O

Computed Properties

Exact Mass: 120.04224
Monoisotopic Mass: 120.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 72.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 77.76

Butanal, 2,3,4-trihydroxy- Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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